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Compound of Interest

Compound Name: Magnesium--yttrium (2/1)

Cat. No.: B15489919

A detailed analysis of Magnesium-Yttrium (Mg-Y) alloys for high-performance automotive
applications, comparing their mechanical, thermal, and corrosion properties with traditional
aluminum and steel alloys. This guide provides researchers, scientists, and drug development
professionals with a comprehensive overview supported by experimental data and detailed
methodologies.

Magnesium-Yttrium (Mg-Y) alloys are emerging as a promising class of lightweight materials
for automotive powertrain components, offering significant weight savings and improved fuel
efficiency. This guide provides a comparative analysis of the performance of Mg-Y alloys,
particularly the WE series (e.g., WE43 and WE54), against commonly used aluminum and steel
alloys in demanding powertrain environments.

Data Presentation: A Comparative Analysis

The following tables summarize the key performance indicators of Mg-Y alloys in comparison to
representative aluminum and steel alloys used in automotive powertrains.

Table 1: Mechanical and Physical Properties at Ambient Temperature
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Mg-Y Alloy Mg-Y Alloy Aluminum Steel (Low
Property

(WE43) (WE54) Alloy (A380) Carbon)
Density (g/cm3) 1.8[1] 1.8[2][3] ~2.7 ~7.85
Tensile Strength

250[1] 280[2][3] 324 400
(MPa)
0.2% Proof

Not Specified 205[2][3] 160 250
Stress (MPa)
Elongation (%) 2[1] 412]13] 3.5 25
Hardness -

) 85-105[1] Not Specified ~80 ~120

(Vickers)
Elastic Modulus

~45 ~45 ~71 ~200

(GPa)

Table 2: High-Temperature Performance

Mg-Y Alloy Aluminum Alloy

Property Steel (Low Carbon)
(WE43/WE54) (A380)

Max. Service
Up to 300°C[1][2][4] ~175°C >400°C

Temperature

Excellent, maintains

Moderate, properties

Creep Resistance properties at high Excellent
degrade above 150°C.
temperatures.[5]
Table 3: Corrosion Resistance
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Mg-Y Alloy Aluminum Alloy
Property Steel (Low Carbon)
(WE43/WE54) (A380)
Good, similar to )
Salt Spray ] ) Poor (requires
aluminum casting Good ) )
Performance protective coating)
alloys.[2][3][4][€]
Susceptible to Forms a protective Prone to rusting

Corrosion Mechanism _ ) ) o
galvanic corrosion.[7] oxide layer. (oxidation).

Experimental Protocols

A brief overview of the standard experimental methodologies used to evaluate the performance

of these alloys is provided below.

Mechanical Testing

Tensile Testing: Performed according to ASTM E8/E8M standards. Cylindrical or flat
specimens are subjected to a uniaxial tensile force on a universal testing machine until
fracture. Key properties like tensile strength, yield strength, and elongation are determined.

Hardness Testing: Typically conducted using a Vickers hardness tester following ASTM E384
standards. A diamond indenter is pressed into the material's surface with a specific load, and
the size of the resulting indentation is measured to determine hardness.

Fatigue Testing: Conducted in accordance with ASTM E466 standards. Specimens are
subjected to cyclic loading (tension, compression, bending, or torsion) to determine the
number of cycles to failure at various stress levels. This data is used to generate an S-N
curve.[8]

Creep Testing: Performed under ASTM E139 standards. A constant tensile load is applied to
a specimen at a specific elevated temperature, and the strain is measured over time to
determine the material's resistance to deformation.

Corrosion Testing

o Salt Spray (Fog) Testing: This is an accelerated corrosion test conducted as per ASTM B117.

[9][10][11] Samples are placed in a closed chamber and exposed to a continuous indirect
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spray of a saltwater solution.[11] The appearance of corrosion products is evaluated over a
set period. The standard test uses a 5% sodium chloride solution with a pH between 6.5 and
7.2.[11][12]

Mandatory Visualization
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Experimental Workflow: ASTM B117 Salt Spray Test
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Factors Influencing Powertrain Component Performance

Alloy Selection

(Mg-Y, Al, Steel)

High-Temp. Resistance
\

Durability & Reliability Component Weight P Fuel Efficiency

Mechanical Strength

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. smithmetal.com [smithmetal.com]
. smithmetal.com [smithmetal.com]

. smithshp.com [smithshp.com]

1
2
3
¢ 4. WE54 Magnesium | Magnesium Casting Alloys [smithshp.com]
5. researchgate.net [researchgate.net]
6. WE54 Magnesium Alloy | WE54 Magnesium [smithmetal.com]
7. researchgate.net [researchgate.net]
8

. meidensha.com [meidensha.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15489919?utm_src=pdf-body-img
https://www.benchchem.com/product/b15489919?utm_src=pdf-custom-synthesis
https://www.smithmetal.com/pdf/magnesium/we43.pdf
https://www.smithmetal.com/pdf/magnesium/we54.pdf
https://www.smithshp.com/pdf/we54-magnesium.pdf
https://www.smithshp.com/we54-magnesium.htm
https://www.researchgate.net/publication/271450162_Development_of_creep-resistant_magnesium_casting_alloys_for_high_temperature_automotive_applications
https://www.smithmetal.com/we54-magnesium-alloy.htm
https://www.researchgate.net/publication/267787769_Corrosion_behavior_of_die-cast_magnesium_in_ASTM_B117_salt_spray_and_GM9540P_cyclic_corrosion_test
https://www.meidensha.com/rd/rd_02/rd_02_02/rd_02_02_05/rd_02_02_04_01/pdf/Review_168_09_web_160927_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

9. mdpi.com [mdpi.com]

e 10. How To Perform Salt Spray Test? [testronixinstruments.com]
e 11. lisungroup.com [lisungroup.com]

e 12. autotechnology.com [autotechnology.com]

 To cite this document: BenchChem. [Performance of Mg-Y Alloys in Automotive Powertrain
Components: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15489919#performance-of-mg-y-alloys-in-
automotive-powertrain-components]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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